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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B12410618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

handling and disposal of 19,20-Epoxycytochalasin D. Adherence to these procedures is

critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions
19,20-Epoxycytochalasin D is a potent biological compound with significant health and

environmental risks. The Safety Data Sheet (SDS) classifies it as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Cytochalasins as a class are considered highly toxic and potential teratogens. Therefore,

handling requires strict adherence to safety protocols to minimize any direct contact or

inhalation.

Table 1: Personal Protective Equipment (PPE) and Handling Guidelines
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Item Specification Handling Procedure

Gloves
Nitrile or other chemically

resistant gloves.

Change gloves frequently and

immediately if contaminated.

Lab Coat Standard laboratory coat.
To be worn at all times when

handling the compound.

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes or

aerosols.

Respiratory
Use in a certified chemical

fume hood.

Avoids inhalation of the

powdered form.

Handling Avoid generating dust.
Handle as a cytotoxic

compound.

Proper Disposal Procedures
The primary disposal method for 19,20-Epoxycytochalasin D is through an approved

hazardous waste disposal facility.[1] All waste materials, including contaminated consumables,

must be segregated and treated as hazardous waste.

Experimental Protocol: Step-by-Step Disposal of 19,20-Epoxycytochalasin D

Objective: To safely collect, inactivate (where feasible), and package 19,20-
Epoxycytochalasin D waste for disposal by a certified hazardous waste contractor.

Materials:

Designated hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE) as specified in Table 1

Chemical fume hood

Bleach solution (10% final concentration) or other institutional-approved decontaminating

agent
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Absorbent pads

Sealable plastic bags for solid waste

Procedure:

Waste Segregation:

Collect all materials contaminated with 19,20-Epoxycytochalasin D, including unused

compound, solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste Decontamination (Aqueous Solutions):

Working within a chemical fume hood, carefully add a 10% final concentration of bleach to

the aqueous liquid waste containing 19,20-Epoxycytochalasin D.

Allow the solution to sit for a minimum of 30 minutes to facilitate decontamination.

Despite this decontamination step, the treated liquid waste must still be disposed of as

hazardous chemical waste.

Solid Waste Disposal:

Place all contaminated solid waste (e.g., used vials, contaminated absorbent pads, gloves,

etc.) into a sealable, labeled plastic bag.

Place this bag into the designated hazardous waste container.

Spill Cleanup:

In case of a spill, immediately alert others in the area.

Wearing appropriate PPE, cover the spill with absorbent pads.

For powdered spills, gently wet the absorbent pad with water to prevent the powder from

becoming airborne.
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Carefully collect the absorbent material and place it in the hazardous waste container.

Clean the spill area with a decontaminating agent (e.g., a strong alkaline cleaner followed

by a water rinse, or a 10% bleach solution), absorbing the cleaning solutions with fresh

pads and disposing of them as hazardous waste.

Final Packaging and Labeling:

Ensure the hazardous waste container is securely sealed.

Label the container clearly with "Hazardous Waste," the name of the chemical ("19,20-
Epoxycytochalasin D"), and any other information required by your institution's

Environmental Health and Safety (EHS) office.

Waste Pickup:

Arrange for the collection of the hazardous waste container by your institution's EHS-

approved hazardous waste management service.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical workflow for the proper disposal of 19,20-
Epoxycytochalasin D.
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Click to download full resolution via product page

Caption: Disposal workflow for 19,20-Epoxycytochalasin D.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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